Cas no 1955473-81-0 (cis-3-phenoxycyclobutanamine;hydrochloride)

• Product Name: cis-3-phenoxycyclobutanamine;hydrochloride
• CAS No: 1955473-81-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 4631051
• PubChem ID: 122163920
• Update Time: 2025-06-25

cis-3-phenoxycyclobutanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-phenoxycyclobutanamine;hydrochloride
• 1955474-54-0
• F84518
• 3-phenoxycyclobutanamine hydrochloride, trans, trans
• cis-3-Phenoxycyclobutanaminehydrochloride
• (1r,3r)-3-phenoxycyclobutan-1-amine hydrochloride
• 1955473-81-0
• 2138426-80-7
• 3-phenoxycyclobutan-1-amine hydrochloride, cis, cis
• CIS-3-PHENOXYCYCLOBUTANAMINE HYDROCHLORIDE
• starbld0035004
• Rel-(1s,3s)-3-phenoxycyclobutan-1-amine hydrochloride
• EN300-300408
• EN300-270081
• 3-phenoxycyclobutan-1-amine;hydrochloride
• 3-phenoxycyclobutan-1-amine hydrochloride
• EN300-269550
• (1s,3s)-3-phenoxycyclobutan-1-amine hydrochloride

• Inchi： 1S/C10H13NO.ClH/c11-8-6-10(7-8)12-9-4-2-1-3-5-9;/h1-5,8,10H,6-7,11H2;1H
• InChI Key： YPQRSWFGPZVDPT-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1CC(C1)N

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on cis-3-phenoxycyclobutanamine;hydrochloride

Cis-3-phenoxycyclobutanamine;hydrochloride (CAS No. 1955473-81-0): A Comprehensive Overview in Modern Chemical Biology

The compound Cis-3-phenoxycyclobutanamine;hydrochloride (CAS No. 1955473-81-0) represents a significant advancement in the field of chemical biology, particularly in the development of novel pharmacological agents. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further research and development.

At the core of understanding this compound lies its molecular structure, which includes a cyclobutane ring substituted with a phenoxyl group and an amine moiety. The cis configuration of the cyclobutane ring introduces a specific spatial arrangement that can influence its interactions with biological targets. This stereochemistry is crucial in determining the compound's efficacy and selectivity in biological systems. Recent studies have highlighted the importance of such structural features in modulating drug-receptor interactions, leading to more targeted and effective therapeutic interventions.

The pharmacological profile of Cis-3-phenoxycyclobutanamine;hydrochloride has been extensively explored in preclinical studies. These investigations have revealed its potential as an inhibitor of various enzymatic pathways, particularly those involved in inflammation and pain management. The compound's ability to interact with specific receptors and enzymes suggests a multifaceted mechanism of action, which could be exploited for the treatment of chronic inflammatory disorders and neuropathic pain conditions.

One of the most intriguing aspects of this compound is its interaction with serine proteases, which are known to play a critical role in several pathological processes. Studies have demonstrated that Cis-3-phenoxycyclobutanamine;hydrochloride can bind to these proteases with high affinity, thereby inhibiting their activity. This inhibition has been linked to reduced levels of pro-inflammatory cytokines and chemokines, suggesting that the compound may have therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Cis-3-phenoxycyclobutanamine;hydrochloride has shown promise in neuroprotective applications. Research indicates that it can cross the blood-brain barrier and exert protective effects on neurons against oxidative stress and excitotoxicity. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulation of neural pathways is essential for disease management.

The synthesis and characterization of Cis-3-phenoxycyclobutanamine;hydrochloride have been optimized through advanced chemical methodologies. The use of chiral resolution techniques has allowed for the isolation of the pure cis-isomer, ensuring consistent pharmacological activity. Furthermore, the hydrochloride salt form has been found to enhance crystallinity and stability, making it more suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior. Molecular docking studies have identified key binding pockets on target proteins, providing insights into its mechanism of action at a molecular level. These computational approaches complement experimental data and offer a more holistic view of how Cis-3-phenoxycyclobutanamine;hydrochloride interacts with biological systems.

The potential therapeutic applications of this compound extend beyond inflammation and neuroprotection. Preliminary data suggest that it may also have anticancer properties by inhibiting key signaling pathways involved in tumor growth and metastasis. While further research is needed to fully elucidate these effects, the preliminary findings are encouraging and warrant additional investigation.

In conclusion, Cis-3-phenoxycyclobutanamine;hydrochloride (CAS No. 1955473-81-0) represents a significant advancement in chemical biology with broad therapeutic implications. Its unique structural features, combined with its favorable pharmacological profile, make it a promising candidate for the development of novel treatments for various diseases. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in future medical advancements.